Cas no 1368820-14-7 (Morpholine,2-[(4-ethylphenyl)methyl]-)

• Product Name: Morpholine,2-[(4-ethylphenyl)methyl]-
• CAS No: 1368820-14-7
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5264326
• Update Time: 2025-07-14

Morpholine,2-[(4-ethylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Morpholine,2-[(4-ethylphenyl)methyl]-

• Inchi： 1S/C13H19NO/c1-2-11-3-5-12(6-4-11)9-13-10-14-7-8-15-13/h3-6,13-14H,2,7-10H2,1H3
• InChI Key： JTUQZRQVDMACET-UHFFFAOYSA-N
• SMILES： N1CCOC(CC2=CC=C(CC)C=C2)C1

Additional information on Morpholine,2-[(4-ethylphenyl)methyl]-

Morpholine,2-[(4-ethylphenyl)methyl]- (CAS No. 1368820-14-7): A Comprehensive Overview in Modern Chemical Research

Morpholine,2-[(4-ethylphenyl)methyl]-, identified by its Chemical Abstracts Service (CAS) number 1368820-14-7, is a significant compound in the realm of pharmaceutical and chemical synthesis. This heterocyclic amine derivative has garnered considerable attention due to its versatile structural properties and potential applications in drug development and material science. The compound's unique framework, featuring a morpholine ring substituted with a 4-ethylphenylmethyl group, makes it a valuable intermediate in the synthesis of various biologically active molecules.

The structural motif of Morpholine,2-[(4-ethylphenyl)methyl]- contributes to its remarkable chemical reactivity. The presence of both the morpholine nitrogen and the phenyl ring with an ethyl substituent allows for multiple functionalization pathways, making it a versatile building block in organic synthesis. Researchers have leveraged these properties to develop novel compounds with potential therapeutic benefits. For instance, derivatives of this molecule have been explored in the design of kinase inhibitors, which are crucial in targeting various forms of cancer and inflammatory diseases.

Recent advancements in computational chemistry have further highlighted the significance of Morpholine,2-[(4-ethylphenyl)methyl]-. Molecular modeling studies indicate that this compound exhibits favorable interactions with biological targets, suggesting its utility in designing small-molecule drugs. The ability to predict binding affinities and optimize molecular structures has enabled scientists to fine-tune the pharmacokinetic properties of potential drug candidates. This computational approach has accelerated the drug discovery process, reducing the time and resources required for experimental validation.

In the context of medicinal chemistry, the synthesis of Morpholine,2-[(4-ethylphenyl)methyl]- has been refined through various methodologies. Traditional multi-step synthetic routes have been complemented by more efficient one-pot procedures, improving yield and purity. Additionally, catalytic methods have been employed to minimize byproduct formation, aligning with green chemistry principles. These innovations not only enhance the practicality of producing this compound but also contribute to sustainable chemical practices.

The pharmaceutical industry has shown particular interest in Morpholine,2-[(4-ethylphenyl)methyl]- due to its role as a pharmacophore in several drug candidates. Its structural features are believed to contribute to enhanced solubility and bioavailability, critical factors for drug efficacy. Preclinical studies have demonstrated promising results when this compound is incorporated into formulations targeting neurological disorders. The morpholine moiety's ability to modulate neurotransmitter activity makes it a compelling candidate for further investigation.

Beyond pharmaceutical applications, Morpholine,2-[(4-ethylphenyl)methyl]- has found utility in material science. Its incorporation into polymer matrices enhances thermal stability and mechanical strength, making it valuable for advanced materials used in electronics and coatings. The compound's ability to form stable complexes with metal ions also opens avenues for applications in catalysis and sensing technologies. These diverse applications underscore the compound's broad industrial relevance.

The regulatory landscape for compounds like Morpholine,2-[(4-ethylphenyl)methyl]- is continually evolving to ensure safety and efficacy in their use. Regulatory agencies require comprehensive toxicological data before approving new applications for such chemicals. Researchers must adhere to stringent guidelines during synthesis and testing phases to mitigate any potential risks. This regulatory framework ensures that advancements in chemical research translate into safe and effective products for societal benefit.

Future research directions for Morpholine,2-[(4-ethylphenyl)methyl]- include exploring its role in developing antiviral agents. The structural flexibility of this compound allows for modifications that could enhance its interaction with viral enzymes, potentially leading to novel antiviral therapies. Additionally, investigating its environmental impact is crucial; understanding how this compound behaves in different ecosystems will inform sustainable use practices.

In conclusion, Morpholine,2-[(4-ethylphenyl)methyl]- (CAS No. 1368820-14-7) represents a cornerstone in modern chemical research. Its unique structural features and versatile reactivity make it indispensable in pharmaceutical synthesis and material science applications. As research continues to uncover new possibilities for this compound, its importance is likely to grow further, driving innovation across multiple scientific disciplines.